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Compound of Interest

Compound Name: Gold-193

Cat. No.: B1217023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two primary methods for the production of Gold-
193 (¹⁹³Au), a radionuclide of interest for applications in brachytherapy and targeted

radionuclide therapy due to its emission of Auger electrons. The comparison focuses on the

purity and yield of ¹⁹³Au obtained through proton irradiation of platinum targets and deuteron

bombardment of gold targets, offering a valuable resource for researchers and professionals in

nuclear medicine and drug development.

At a Glance: Production Method Comparison
The selection of a production method for ¹⁹³Au is a critical decision influenced by factors such

as the availability of accelerator facilities, desired yield, and required purity for specific

applications. Below is a summary of the key quantitative data associated with the two main

production routes.
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Note: The yield for the deuteron on gold method is not as well-documented in a directly

comparable format. This represents a current data gap in the publicly available literature.

In-Depth Analysis of Production Methods
Proton Irradiation of Platinum
This method is a well-established route for producing no-carrier-added ¹⁹³Au. The process

involves the bombardment of a highly enriched platinum-194 target with protons, typically in a

cyclotron.

Nuclear Reaction: The primary nuclear reaction is: ¹⁹⁴Pt + p → 2n + ¹⁹³Au

Advantages:

High Specific Activity: As the gold produced is a different element from the target material, it

can be chemically separated to yield a "no-carrier-added" product with very high specific

activity. This is crucial for targeted therapies where a high concentration of the radionuclide is

required to bind to a limited number of biological targets.
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Good Radionuclidic Purity: The use of highly enriched ¹⁹⁴Pt targets significantly reduces the

co-production of other gold isotopes, leading to a radionuclidically pure ¹⁹³Au product after

chemical separation.

Challenges:

Target Cost and Availability: Highly enriched ¹⁹⁴Pt is expensive and may not be readily

available.

Complex Targetry: The target must be able to withstand high beam currents without melting

or degrading.

Deuteron Bombardment of Gold
An alternative method involves the bombardment of a natural gold target with high-energy

deuterons. This process first produces Mercury-193 (¹⁹³Hg), which then decays to Gold-193.

Nuclear Reaction: The two-step process is as follows:

¹⁹⁷Au + d → 6n + ¹⁹³Hg

¹⁹³Hg → ¹⁹³Au + e⁺ + νe (via electron capture)

Advantages:

Readily Available Target: Natural gold is monoisotopic (100% ¹⁹⁷Au) and is relatively

inexpensive and easy to fabricate into targets.

Challenges:

Lower Specific Activity: Since the product is an isotope of the target element, the final

product will be "carrier-added," meaning it will be mixed with the stable ¹⁹⁷Au from the target.

Achieving high specific activity would require isotopic separation, which is a complex and

costly process.

Potential for Impurities: The bombardment of natural gold with deuterons can lead to the

production of other gold radioisotopes (e.g., ¹⁹⁴Au, ¹⁹⁵Au, ¹⁹⁶Au, ¹⁹⁸Au, ¹⁹⁹Au) through

different reaction channels, potentially lowering the radionuclidic purity of the final product.
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Experimental Protocols
Detailed experimental protocols are essential for the successful and reproducible production of

high-purity ¹⁹³Au. The following outlines the key steps for each method.

Method 1: Proton Irradiation of Platinum
1. Target Preparation:

A thin layer of highly enriched ¹⁹⁴Pt is deposited onto a suitable backing material (e.g.,

copper or silver) that can efficiently dissipate heat during irradiation. Electroplating or

sputtering are common deposition techniques.

2. Irradiation:

The platinum target is irradiated with a proton beam of a specific energy range (typically 15-

25 MeV) in a cyclotron. The beam current and irradiation time are optimized to maximize the

production of ¹⁹³Au while minimizing the formation of impurities.

3. Target Dissolution:

After a cooling period to allow for the decay of short-lived radionuclides, the irradiated

platinum target is dissolved in a minimal amount of hot aqua regia (a mixture of nitric acid

and hydrochloric acid).

4. Radiochemical Separation:

The separation of no-carrier-added ¹⁹³Au from the bulk platinum target material is a critical

step. A common method is solvent extraction.

The aqua regia solution is evaporated to dryness and the residue is redissolved in

hydrochloric acid.

Gold(III) chloride is then selectively extracted into an organic solvent such as methyl

isobutyl ketone (MIBK) or diethyl ether.

The organic phase containing the ¹⁹³Au is then washed with fresh hydrochloric acid to

remove any remaining platinum.
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Finally, the ¹⁹³Au is back-extracted from the organic phase into an aqueous solution (e.g.,

water or a dilute acid), ready for further processing.

5. Quality Control:

Radionuclidic Purity: Assessed using gamma-ray spectroscopy to identify and quantify any

radioactive impurities.

Radiochemical Purity: Determined by techniques such as thin-layer chromatography (TLC)

or high-performance liquid chromatography (HPLC) to ensure the ¹⁹³Au is in the desired

chemical form.

Specific Activity: Calculated from the measured radioactivity and the total mass of gold in the

final product.

Method 2: Deuteron Bombardment of Gold
1. Target Preparation:

A high-purity natural gold foil or disc of appropriate thickness is used as the target.

2. Irradiation:

The gold target is bombarded with a high-energy deuteron beam (e.g., >50 MeV). The

energy is chosen to optimize the ¹⁹⁷Au(d,6n) reaction.

3. Target Dissolution:

The irradiated gold target is dissolved in aqua regia.

4. Radiochemical Separation (for no-carrier-added ¹⁹³Au):

To obtain a no-carrier-added product, the intermediate ¹⁹³Hg must be separated from the

gold target before it fully decays to ¹⁹³Au.

This can be achieved through volatilization of the mercury or through selective

precipitation or extraction methods.
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The separated ¹⁹³Hg is then allowed to decay to ¹⁹³Au, which can be further purified.

5. Quality Control:

Similar quality control procedures as for the proton-on-platinum method are employed to

assess radionuclidic purity, radiochemical purity, and specific activity.

Experimental Workflow and Signaling Pathway
Visualization
To provide a clearer understanding of the processes involved, the following diagrams illustrate

the experimental workflow for ¹⁹³Au production and the biological signaling pathway activated

by its therapeutic Auger electrons.
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To cite this document: BenchChem. [A Comparative Guide to Gold-193 Production: Purity
and Yield Benchmarking]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217023#benchmarking-gold-193-production-
methods-for-purity-and-yield]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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